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A Whitepaper on the Historical and Methodological Aspects of the Isolation of a Rare Earth
Element

For the attention of researchers, scientists, and professionals in drug development, this
document provides an in-depth technical guide on the pivotal discovery of the element thulium
by Swedish chemist Per Teodor Cleve in 1879. This paper will detail the experimental protocols
of the era, present the known quantitative data, and illustrate the logical workflow that led to the
identification of this rare earth element.

Introduction: The Quest for New Earths

In the late 19th century, the study of rare earth elements was a burgeoning field, characterized
by the intricate challenge of separating chemically similar elements from complex minerals. Per
Teodor Cleve, a distinguished chemist from the University of Uppsala, was at the forefront of
this research.[1] Following a methodology similar to that of Carl Gustaf Mosander, who had
earlier discovered erbium and terbium, Cleve embarked on a systematic investigation of erbia
(erbium oxide, Er203) to search for unknown impurities.[2][3] His meticulous work in 1879
culminated in the discovery of two new elements: holmium and thulium.[4] This paper focuses
on the experimental journey that led to the isolation and identification of thulium.

Experimental Protocols: The Method of Fractional
Crystallization
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While Per Teodor Cleve's original 1879 publication is not readily available, the experimental
approach can be reconstructed based on the established rare earth separation techniques of
the period. The primary method employed was fractional crystallization, a process that
separates substances based on differences in their solubility.

The starting material for Cleve's experiments was impure erbia (erbium oxide).[5] The objective
was to remove all known contaminants and then to systematically separate the remaining
components.

Detailed Hypothetical Methodology:

 Purification of Starting Material: The initial erbia sample, derived from minerals like
gadolinite, was first subjected to a series of chemical treatments to remove any non-rare
earth elements and the more abundant, previously identified rare earths. This would likely
have involved precipitation reactions.

» Conversion to a Soluble Salt: The purified erbium oxide was dissolved in a strong acid, such
as nitric acid, to convert the insoluble oxide into a soluble salt, in this case, erbium nitrate
(Er(NO3)s3).

o Fractional Crystallization Process:
o A concentrated aqueous solution of the mixed rare earth nitrates was prepared.

o This solution was then slowly evaporated. As the solution became more concentrated, the
least soluble salts would begin to crystallize out of the solution.

o The first crop of crystals (the first fraction) would be richer in the least soluble component.
The remaining solution (the mother liquor) would be enriched in the more soluble
components.

o This process was repeated iteratively. The crystals from one step would be redissolved
and recrystallized, while the mother liquor would be further evaporated to yield subsequent
fractions. This systematic and laborious process would gradually separate the different
rare earth nitrates based on their slight differences in solubility.
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« Isolation of Holmia and Thulia: Through this painstaking process of many recrystallizations,
Cleve observed the separation of his purified erbia into two distinct fractions.[2]

o One fraction yielded a brown-colored oxide when ignited, which he named holmia
(holmium oxide).[5]

o Another fraction, representing a more soluble component, produced a pale green oxide
upon ignition.[5] This he named thulia (thulium oxide), after "Thule," an ancient name for
Scandinavia.[2]

e Spectroscopic Analysis: The definitive identification of these new substances as containing
new elements was achieved through spectroscopy.[6] By examining the light absorption
spectra of the holmia and thulia fractions, Cleve observed distinct new absorption bands that
did not correspond to any known element.[6]

Data Presentation: Properties of the Discovered
Oxides

Per Teodor Cleve's initial work focused on the isolation and identification of the new "earths”
(oxides). The quantitative properties of the pure metallic elements were determined by later
researchers. The table below summarizes the key characteristics of the substances as Cleve
would have observed them, alongside modern data for the pure compounds.

Holmia (as Thulia (as Modern Data: Modern Data:
Property observed by observed by Holmium(lil) Thulium(lll)
Cleve) Cleve) Oxide (Ho203) Oxide (Tm203)
) Pale Green to
Color Brown Pale Green Yellowish ) )
Greenish-White
Associated ] ] ] ]
Holmium (Ho) Thulium (Tm) Holmium (Ho) Thulium (Tm)
Element
) o o Characteristic Characteristic
Spectroscopic Distinct Distinct

) ) emission/absorpt  emission/absorpt
Feature absorption bands  absorption bands ]
ion spectra ion spectra
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Visualization of the Discovery Process

The logical workflow of Per Teodor Cleve's discovery can be visualized as a branching
pathway, starting from the initial impure material and leading to the identification of the new
elements.
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Caption: Workflow of Thulium's discovery by Per Teodor Cleve.

Conclusion

The discovery of thulium by Per Teodor Cleve stands as a testament to the power of
meticulous experimental technique and keen observation.[7] By applying the laborious method
of fractional crystallization to erbia, he successfully isolated a new earth, "thulia," which was
later confirmed to be the oxide of a new element.[8] The use of spectroscopy was critical in
confirming the unique nature of this substance.[6] Although the thulium Cleve isolated was not
of high purity, his work laid the essential groundwork for future researchers, such as Charles
James, to obtain the pure element and further characterize its properties.[7] This discovery not
only added a new member to the growing family of rare earth elements but also highlighted the
complexity and richness of the minerals from which they were being extracted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1217890?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://rareearths.com/thulium/
https://www.azom.com/article.aspx?ArticleID=7960
https://www.rudmet.net/journal/2345/article/38592/?language=en
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://rareearths.com/thulium/
https://www.benchchem.com/product/b1217890?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. chemistry.unt.edu [chemistry.unt.edu]

e 2. encyclopedia.com [encyclopedia.com]

e 3. The Discovery and Evolution of Rare Earth Elements - Ark Mines Ltd. [arkmines.com]
e 4. Rare-earth element - Wikipedia [en.wikipedia.org]

e 5. Thulium - Wikipedia [en.wikipedia.org]

e 6. The history of rare earth elements discovery. Holmium, thulium and dysprosium
[rudmet.net]

e 7. Thulium - Rare Earths [rareearths.com]
e 8. azom.com [azom.com]

« To cite this document: BenchChem. [Unveiling Thulium: A Technical Chronicle of Per Teodor
Cleve's Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217890#history-of-thulium-discovery-by-per-teodor-
cleve]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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